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Compound of Interest

Compound Name: Metesind

Cat. No.: B1676346 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step procedural

framework for the safe disposal of Metesind, a nitrogen-containing heterocyclic compound.

Important Note: A specific Safety Data Sheet (SDS) for Metesind containing detailed disposal

instructions is not publicly available. The following procedures are based on general best

practices for the disposal of laboratory chemicals, particularly nitrogen-containing heterocyclic

compounds. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for guidance specific to your location and facilities.

Key Chemical and Physical Properties
A summary of known quantitative data for Metesind is provided below. This information is

crucial for understanding the compound's general nature and for informing safe handling

practices.

Property Value Source

Molecular Formula C23H24N4O3S PubChem[1]

Molecular Weight 436.5 g/mol PubChem[1]

CAS Number 138384-68-6 PubChem[1]
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Pre-Disposal and Handling Protocols
Before initiating any disposal procedures, adherence to strict safety protocols is mandatory to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing is required.

Engineering Controls
Ventilation: All handling of Metesind should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Step-by-Step Disposal Procedure
The following is a generalized, step-by-step guide for the disposal of Metesind. This procedure

should be adapted in consultation with your institution's EHS department.

Waste Identification and Segregation:

Treat all unused or waste Metesind as hazardous chemical waste.

Do not mix Metesind waste with other waste streams unless explicitly approved by your

EHS department. In particular, avoid mixing with strong oxidizing or reducing agents.

Containerization:

Collect waste Metesind in a designated, chemically compatible, and properly sealed

container. High-density polyethylene (HDPE) or glass containers are generally suitable.
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The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Metesind," its CAS number (138384-68-6), and any other information required by your

institution.

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) or a

central hazardous waste storage facility.

The storage area should be cool, dry, and away from incompatible materials.

Disposal Arrangement:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information regarding the waste, including its identity and

quantity.

Documentation:

Complete all required hazardous waste manifests or internal tracking forms as per your

institution's and local regulatory requirements.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Metesind disposal procedure.
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Pre-Disposal

Disposal Procedure

Final Disposition

Start: Identify Metesind for Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

Segregate as Hazardous Waste

Place in a Labeled, Compatible Container

Store in Designated Hazardous Waste Area

Contact EHS for Pickup

Complete Waste Manifest

End: Professional Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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